2-Amino-3-hydroxy-3-(4-methoxyphenyl)propanoic acid

• IUPAC Name: 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C10H13NO4/c1-15-7-4-2-6(3-5-7)9(12)8(11)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)
• InChI Key: YEMITEDRQMFNKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C(C(=O)O)N)O
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• CAS RN: 50897-30-8

Description

“2-Amino-3-hydroxy-3-(4-methoxyphenyl)propanoic acid” is a caffeine metabolite that exhibits high antioxidant activity. It is a sensitive biomarker for the consumption of relatively small amounts of coffee and can be used to inhibit prostaglandin E (2) production.

Synthesis Analysis

This compound is a metabolite of levodopa in the body. It is formed by the oxidation of levodopa via the enzyme catechol-O-methyltransferase (COMT).

Molecular Structure Analysis

The molecular weight of “this compound” is 211.22. The IUPAC name for this compound is 3-hydroxy-4-methoxyphenylalanine.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a boiling point of 176°C. It is a solid powder at ambient temperature.

Scientific Research Applications

1. Modification of Poly Vinyl Alcohol/Acrylic Acid Hydrogels

A study by Aly and El-Mohdy (2015) explored the modification of radiation-induced poly vinyl alcohol/acrylic acid hydrogels through condensation reaction with various amine compounds including 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoic acid. This modification resulted in increased thermal stability and significant antibacterial and antifungal activities, suggesting potential medical applications (Aly & El-Mohdy, 2015).

2. Synthesis of Novel Compounds for Antioxidant and Anti-inflammatory Applications

Subudhi and Sahoo (2011) synthesized a series of novel compounds including (2S)-2-({2-[1,4-dihydro-3,5-bis(methoxycarbonyl)-2,6-dimethyl-4-(2-nitrophenyl)pyridin-1-yl]-2-oxoethyl}amino)-3-(4-hydroxyphenyl) propanoic acid. These compounds exhibited significant in vitro antioxidant, anti-inflammatory, and antiulcer activities, indicating potential for therapeutic use (Subudhi & Sahoo, 2011).

3. Corrosion Inhibition Properties

Gupta et al. (2016) investigated the corrosion inhibition properties of 3-mercapto-2-((4-methoxybenzylidene)amino)propanoic acid on mild steel in HCl solution. They found that the compound showed excellent efficiency as a corrosion inhibitor, revealing potential applications in industrial settings (Gupta et al., 2016).

Safety and Hazards

The safety information for “2-Amino-3-hydroxy-3-(4-methoxyphenyl)propanoic acid” includes the GHS05 pictogram, the signal word “Danger”, and the hazard statements H314. The precautionary statements include P271, P260, and P280.

Synthesis routes and methods

Procedure details

A solution of glycine (45 g, 0.60 mol) and anisaldehyde (122 g, 0.900 mol) in ethanol (1.5 L) was stirred at ambient temperature and KOH (82.7 g, 1.47 mol) was added. The reaction mixture was stirred overnight at ambient temperature. The mixture was concentrated under vacuum the majority of ethanol. The residue was dissolved in water (800 mL) and the solution was adjusted to pH=5 with 4 N aqueous HCl. The resulting mixture was washed with EtOAc (200 mL×2) to remove any impurities. The aqueous layer was concentrated to a volume of ˜400 mL. The mixture was filtered and the filtration cake was washed thoroughly with water (100 mL×2) and dried to afford 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoic acid (29 g, 23% yield, threo-) as a colorless solid.